Cas no 1806577-12-7 (3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride)

• Product Name: 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride
• CAS No: 1806577-12-7
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4980389
• Update Time: 2025-10-28

3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride

• Inchi： 1S/C8H9ClF2N2O/c9-4-5-2-1-3-6(7(5)13-12)14-8(10)11/h1-3,8,13H,4,12H2
• InChI Key： SIRZNLVQMIBYDY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1NN)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• XLogP3: 2.5
• Topological Polar Surface Area: 47.3

Additional information on 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride

Recent Advances in the Study of 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride (CAS: 1806577-12-7)

The compound 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride (CAS: 1806577-12-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and hydrazinyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its pharmacological properties for treating complex diseases such as cancer and neurodegenerative disorders.

One of the key breakthroughs in the study of this compound is its role as a precursor in the synthesis of hydrazone-based derivatives, which exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride could effectively target monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor in its therapeutic efficacy.

In addition to its neurological applications, recent research has explored the anticancer potential of this compound. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride derivatives could induce apoptosis in cancer cells by modulating reactive oxygen species (ROS) levels. The study also emphasized the compound's selectivity towards cancer cells, minimizing off-target effects and reducing toxicity to healthy tissues.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride. A 2024 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that employs green chemistry principles, reducing the use of hazardous reagents and improving overall efficiency. This development is particularly significant for industrial-scale production, ensuring a sustainable supply for further preclinical and clinical studies.

Looking ahead, the future research directions for this compound include further mechanistic studies to elucidate its interactions with biological targets, as well as the development of more potent and selective analogs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing exploration of 3-(Difluoromethoxy)-2-hydrazinylbenzyl chloride underscores its versatility and potential as a cornerstone in next-generation drug discovery.